Cas no 2350152-66-6 ((2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol)

• Product Name: (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol
• CAS No: 2350152-66-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 5559973
• PubChem ID: 69363393
• Update Time: 2025-10-29

(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5230730
• EN300-27780643
• (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol
• 2350152-66-6

• Inchi： 1S/C9H11Cl2NO/c10-7-1-2-9(11)6(3-7)4-8(12)5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1
• InChI Key： HAEZGCGMFWHCLN-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1C[C@@H](CO)N)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol

Introduction to (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol (CAS No. 2350152-66-6)

(2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol (CAS No. 2350152-66-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amino alcohols and is characterized by its chiral center, which imparts enantiomeric specificity and potential for selective biological activity.

The chemical structure of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol consists of a propanol backbone with an amino group and a 2,5-dichlorophenyl substituent. The presence of the chiral center at the second carbon atom (C₂) is crucial for its biological activity and pharmacological properties. This compound has been extensively studied for its potential applications in various therapeutic areas, including neurology, cardiology, and oncology.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for its use in drug development. The ability to produce this compound with high yield and purity has facilitated its evaluation in preclinical and clinical studies.

In the context of medicinal chemistry, (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol has shown promising results as a lead compound for the development of novel therapeutic agents. Its amino alcohol structure allows for the formation of hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. Additionally, the dichlorophenyl substituent contributes to its lipophilicity, which can improve its cell membrane permeability and bioavailability.

One of the key areas of research involving (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol is its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation pathways, which are known to play a critical role in the progression of these conditions.

In cardiology, (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol has been investigated for its cardioprotective effects. Preclinical studies have shown that it can reduce myocardial infarction size and improve cardiac function following ischemia-reperfusion injury. The compound's ability to inhibit apoptosis and promote angiogenesis may contribute to these beneficial effects.

Oncology is another area where (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol has shown promise. Research has indicated that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and promoting apoptosis. Its selective cytotoxicity against cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol. Early-phase trials have shown promising results, with good tolerability and dose-dependent improvements in key clinical endpoints. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (2S)-2-amino-3-(2,5-dichlorophenyl)propan-1-ol (CAS No. 2350152-66-6) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs.